Cas no 6482-12-8 (1H-BENZIMIDAZOLE, 5-CHLORO-2-(5-NITRO-2-FURANYL)-)

• Product Name: 1H-BENZIMIDAZOLE, 5-CHLORO-2-(5-NITRO-2-FURANYL)-
• CAS No: 6482-12-8
• MF: C₁₁H₆ClN₃O₃
• MW: 263.636641025543
• CID: 3216579
• PubChem ID: 14592771
• Update Time: 2025-04-21

1H-BENZIMIDAZOLE, 5-CHLORO-2-(5-NITRO-2-FURANYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-BENZIMIDAZOLE, 5-CHLORO-2-(5-NITRO-2-FURANYL)-
• SCHEMBL10690246
• 5-Chloro-2-(5-nitrofuran-2-yl)-1H-benzo[d]imidazole
• 6-chloro-2-(5-nitrofuran-2-yl)-1H-benzimidazole
• 6482-12-8
• DTXSID001103643

• Inchi： 1S/C11H6ClN3O3/c12-6-1-2-7-8(5-6)14-11(13-7)9-3-4-10(18-9)15(16)17/h1-5H,(H,13,14)
• InChI Key： XKTWHYDFCTZPQM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C1=CC=C([N+](=O)[O-])O1)=N2

Computed Properties

• Exact Mass: 263.0097688g/mol
• Monoisotopic Mass: 263.0097688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 87.6Ų